效力与机制对比:S-4048 vs S-3483
S-4048 inhibits rat liver microsomal G6Pase with an IC50 of 9.4 nM, representing an approximately 35-fold greater potency than thielavin G (IC50 = 0.33 μM), one of the most potent natural-product G6Pase catalytic subunit inhibitors . This nanomolar potency enables experimental designs requiring substantially lower compound concentrations, reducing off-target and solvent-related artifacts common with micromolar-range inhibitors [1].
| Evidence Dimension | In vitro inhibitory potency (IC50) |
|---|---|
| Target Compound Data | 9.4 nM |
| Comparator Or Baseline | Thielavin G: 0.33 μM (330 nM) |
| Quantified Difference | ~35-fold higher potency (lower IC50) for S-4048 |
| Conditions | Rat liver microsomes, G6Pase activity assay |
Why This Matters
The 35-fold potency difference translates to reduced compound consumption, minimized solvent interference, and improved signal-to-noise in high-throughput screening applications.
- [1] Thielavins as Glucose-6-phosphatase (G6Pase) Inhibitors Producing Strain, Fermentation, Isolation, Structural Elucidation and Biological Activities. J Antibiot. View Source
